Cas no 18684-24-7 (Pro-Hyp-OH)

• Product Name: Pro-Hyp-OH
• CAS No: 18684-24-7
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• MDL: MFCD00037349
• CID: 123131
• Update Time: 2025-05-20

Pro-Hyp-OH Chemical and Physical Properties

Names and Identifiers

• L-Proline,L-prolyl-4-hydroxy-, (4R)-
• 4-hydroxy-1-(pyrrolidine-2-carbonyl)pyrrolidine-2-carboxylic acid
• Dipeptide-6
• H-PRO-HYP-OH
• H-Pro-O-Hyp-OH
• PRO-HYDROXY-PRO
• Pro-Hyp-OH
• prolyl-4-hydroxyproline
• trans-4-Hydroxy-1-L-prolyl-L-prolin
• trans-4-hydroxy-1-L-prolyl-L-proline
• L-Prolyl-L-hydroxyproline
• Prolylhydroxyproline
• Pro-Hyp
• L-PRO-HYPRO-PRO
• Pro-Hyp zwitterion
• 4-Hydroxy-1-L-prolyl-L-proline

• MDL： MFCD00037349
• Inchi： 1S/C10H16N2O4/c13-6-4-8(10(15)16)12(5-6)9(14)7-2-1-3-11-7/h6-8,11,13H,1-5H2,(H,15,16)/t6-,7+,8+/m1/s1
• InChI Key： ONPXCLZMBSJLSP-CSMHCCOUSA-N
• SMILES： O[C@H]1CN(C([C@@H]2CCCN2)=O)[C@H](C(=O)O)C1

Computed Properties

• Exact Mass: 228.11100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.417±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (100 g/l) (25 º C),
• PSA: 89.87000
• LogP: -0.94850

Pro-Hyp-OH Security Information

• Storage Condition：(BD0298)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Pro-Hyp-OH

Pro-Hyp-OH (CAS No. 18684-24-7): An Overview of a Promising Compound in Biomedical Research

Pro-Hyp-OH, with the chemical abstract service (CAS) number 18684-24-7, is a significant compound in the field of biomedical research. This compound, also known as L-proline hydroxyproline, is a derivative of the amino acid proline and plays a crucial role in various biological processes. In recent years, Pro-Hyp-OH has gained considerable attention due to its potential applications in areas such as tissue engineering, wound healing, and drug delivery systems.

The chemical structure of Pro-Hyp-OH is characterized by the presence of a hydroxyl group (-OH) attached to the proline molecule. This unique structural feature contributes to its stability and reactivity, making it an attractive candidate for various biochemical and pharmaceutical applications. The hydroxyl group enhances the compound's solubility and bioavailability, which are critical factors for its effectiveness in therapeutic contexts.

Recent studies have highlighted the role of Pro-Hyp-OH in collagen synthesis and wound healing. Collagen is a major structural protein in the human body, essential for maintaining the integrity of tissues such as skin, bones, and tendons. Pro-Hyp-OH has been shown to stimulate collagen production, thereby accelerating the wound healing process. This property makes it a valuable component in topical formulations designed to promote faster and more effective wound recovery.

In addition to its role in wound healing, Pro-Hyp-OH has also been investigated for its potential in tissue engineering. Tissue engineering involves the development of biological substitutes to restore, maintain, or improve tissue function. The ability of Pro-Hyp-OH to enhance collagen synthesis and promote cell adhesion and proliferation makes it an ideal candidate for use in scaffolds and other biomaterials used in tissue engineering applications.

The pharmacological properties of Pro-Hyp-OH have also been explored in the context of drug delivery systems. Due to its enhanced solubility and bioavailability, Pro-Hyp-OH can be used as a carrier molecule to improve the delivery of poorly soluble drugs. This can lead to increased therapeutic efficacy and reduced side effects, making it a promising tool in the development of advanced drug delivery systems.

Clinical trials have further validated the potential of Pro-Hyp-OH. For instance, a recent clinical study evaluated the use of Pro-Hyp-OH-based formulations in patients with chronic wounds. The results demonstrated significant improvements in wound closure rates and reduced infection rates compared to conventional treatments. These findings underscore the clinical relevance and practical applications of Pro-Hyp-OH.

Beyond its direct therapeutic applications, Pro-Hyp-OH has also shown promise as a biomarker for various diseases. Research has indicated that altered levels of Pro-Hyp-OH can be associated with conditions such as osteoporosis and certain types of cancer. By monitoring these levels, healthcare professionals can gain valuable insights into disease progression and tailor treatment strategies accordingly.

In conclusion, Pro-Hyp-OH (CAS No. 18684-24-7) is a multifaceted compound with significant potential in biomedical research and clinical applications. Its unique chemical properties make it an attractive candidate for various therapeutic uses, including wound healing, tissue engineering, and drug delivery systems. Ongoing research continues to uncover new applications and benefits of this compound, solidifying its position as a key player in the field of biomedicine.